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The table below compiles the Lower Limits of Quantification (LLOQ) for norgestrel from recent research

studies that utilize advanced mass spectrometry techniques.

Source
(Publication
Year)

Analytical
Technique

LLOQ for
Norgestrel

Sample
Matrix

Key Application Note

Blue et al.
(2018) [1] [2]

LC-MS/MS 0.020 ng/mL Human
Serum

Method simultaneously quantifies 5
contraceptive & 2 endogenous

steroids.

Cirrincione et al.

(2019) [3]

UPLC-MS/MS 25 pg/mL
(0.025 ng/mL)

Human

Serum

Method validated for long-term (>2

years) clinical trial robustness.

Springer Article

(2019) [4]

LC-MS/MS 0.05 ng/mL Human

Plasma

Method used in a drug-interaction

study with a norgestimate-
containing oral contraceptive.

Experimental Protocol Overview

The methodologies from these studies share common, rigorous steps for quantifying steroid hormones in

biological samples:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s1817803?utm_src=pdf-body
https://www.smolecule.com/products/s1817803?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5840044/
https://www.sciencedirect.com/science/article/abs/pii/S0010782418300374
https://pmc.ncbi.nlm.nih.gov/articles/PMC6441366/
https://link.springer.com/article/10.1007/s40263-019-00626-2
https://www.smolecule.com/products/s1817803?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Sample Preparation: Typically involves a liquid-liquid extraction step. For example, one method

uses N-butylchloride to isolate the analytes from serum [3], while another uses supported liquid
extraction (SLE) with dichloromethane [1]. For estrogens, a chemical derivatization step (e.g., using

dansyl chloride) is often added to enhance detection sensitivity [3].
Instrumental Analysis: All cited methods use liquid chromatography coupled with tandem mass
spectrometry (LC-MS/MS or UPLC-MS/MS).

Chromatography: Separation is achieved using reversed-phase C18 columns [4] [3].

Detection: Analysis is performed in positive ion mode using Selected Reaction Monitoring
(SRM) for high specificity and sensitivity [1] [3].

Validation: The methods were validated by demonstrating acceptable precision and accuracy
(typically within ±15%) at the LLOQ and across the calibration range [1] [3].

The following diagram illustrates the general workflow of these analytical methods:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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